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Introduction

ADP-Ribosylhydrolase Like 1 (ADPRHL1) is a pseudoenzyme implicated in crucial cellular
processes, including the regulation of cardiac function through the ROCK-myosin Il pathway.[1]
[2][3][4] The targeted silencing of ADPRHL1 using small interfering RNA (siRNA) presents a
powerful tool for investigating its function and exploring its therapeutic potential. These
application notes provide an overview of common siRNA delivery methods and their
efficiencies, along with detailed protocols for researchers working on ADPRHL1.

ADPRHL1 Signaling Pathway

ADPRHLL1 plays a critical role in maintaining the proper function of cardiomyocytes by
regulating the Rho-associated coiled-coil containing protein kinase (ROCK)—myosin Il pathway.
[1][2][3][4] The absence of ADPRHLL1 leads to an upregulation of this pathway, disrupting focal
adhesion formation and impacting cardiomyocyte adhesion, electrical conduction, and calcium
transients.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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